Cas no 767568-32-1 (Pentanediimidamide)

Pentanediimidamide structure
Pentanediimidamide structure
Product name:Pentanediimidamide
CAS No:767568-32-1
MF:C5H12N4
MW:128.17558
CID:562598
PubChem ID:4170358

Pentanediimidamide Chemical and Physical Properties

Names and Identifiers

    • Pentanediimidamide
    • ETHYLENE-1,2-DIFORMAMIDINE
    • Methylenediacetamidine
    • DTXSID00400228
    • AKOS006292965
    • SCHEMBL5173054
    • 767568-32-1
    • Inchi: InChI=1S/C5H12N4/c6-4(7)2-1-3-5(8)9/h1-3H2,(H3,6,7)(H3,8,9)
    • InChI Key: JMIWEBTUNLDJLA-UHFFFAOYSA-N
    • SMILES: C(CC(=N)N)CC(=N)N

Computed Properties

  • Exact Mass: 114.09100
  • Monoisotopic Mass: 128.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 99.7Ų

Experimental Properties

  • PSA: 99.74000
  • LogP: 1.23860

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